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Compound of Interest

Compound Name: Ac-D-Phe(2-Br)-OH

Cat. No.: B12275321

Get Quote

Executive Summary
Ac-D-Phe(2-Br)-OH (N-acetyl-D-2-bromophenylalanine) is a non-canonical amino acid

derivative frequently employed in peptidomimetics to introduce steric bulk and electronic

constraints at the ortho position of the phenyl ring. Unlike its para (4-Br) or meta (3-Br)

counterparts, the ortho-bromo substituent creates a unique steric lock that restricts side-chain

rotation, often enhancing the proteolytic stability of the resulting peptides.

This guide provides a rigorous NMR characterization framework for researchers. It compares

the spectral signature of Ac-D-Phe(2-Br)-OH against its regioisomers, establishing a self-

validating protocol for confirming structural integrity and isomeric purity.

Structural Analysis & Strategy
The "Ortho-Effect" in NMR
The defining feature of Ac-D-Phe(2-Br)-OH is the bromine atom at the C2 position. This breaks

the magnetic symmetry of the aromatic ring and introduces significant steric crowding near the

-methylene protons.
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Symmetry Breaking: Unlike the symmetric AA'BB' system of the 4-Br isomer, the 2-Br

derivative exhibits a complex ABCD aromatic spin system.

Rotational Barrier: The bulky bromine atom hinders free rotation around the

and

bonds. This often results in increased anisochronicity (magnetic non-equivalence) of the
diastereotopic

-protons compared to the unsubstituted phenylalanine.

Diagram: Structural Numbering & Logic
The following diagram outlines the atom numbering used for spectral assignment in this guide.
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Caption: Structural connectivity and predicted NMR zones for Ac-D-Phe(2-Br)-OH.

Experimental Protocol (Self-Validating System)
To ensure reproducibility and distinguish the compound from impurities (e.g., free amine H-D-

Phe(2-Br)-OH or regioisomers), follow this standardized workflow.

Sample Preparation
Solvent: DMSO-d6 (99.9% D) is mandatory. Chloroform (

) often leads to broad amide peaks and poor solubility for the free acid form.
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Concentration: 10–15 mg in 0.6 mL solvent.

Reference: Tetramethylsilane (TMS) internal standard (0.00 ppm).

Acquisition Parameters[1]
Relaxation Delay (D1): Set to

seconds to ensure accurate integration of the aromatic protons vs. the acetyl methyl group.

Scans: Minimum 16 scans for

H; 1024 scans for

C.

Comparative Spectral Analysis
The following data compares Ac-D-Phe(2-Br)-OH with its most common alternatives: the 4-Br

isomer and the unprotected precursor.

Proton ( H) NMR Characterization (DMSO-d6)
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Region
Ac-D-Phe(2-Br)-OH
(Target)

Ac-D-Phe(4-Br)-OH
(Alternative)

Interpretation

Amide NH 8.1–8.3 (d, 1H) 8.1–8.3 (d, 1H)

Diagnostic of N-

acetylation. Absence

indicates hydrolysis to

free amine.

Aromatic

Multiplet (4H)

7.10–7.60

ppmComplex ABCD

system

Pair of Doublets (4H)

~7.45 (d), 7.20

(d)Symmetric AA'BB'

system

CRITICAL: The 4-Br

isomer shows a clean

symmetric pattern.

The 2-Br target shows

a complex multiplet

due to symmetry

breaking.

-CH ~4.4–4.6 (m, 1H) ~4.4–4.6 (m, 1H)

Chiral center proton.

Deshielded by the

amide and carboxylic

acid.

-CH
2.9–3.3 (m,

2H)Strongly

Diastereotopic

2.8–3.1 (m, 2H)Less

Diastereotopic

The ortho-Br restricts

rotation, often causing

a wider chemical shift

separation (

) between the two

protons.

Acetyl CH
1.75–1.85 (s, 3H) 1.75–1.85 (s, 3H)

Sharp singlet.

Integration must be

exactly 3:1 relative to

the

-proton.

Carbon ( C) NMR Signatures
Carbonyls: Distinct peaks at ~172 ppm (Acid) and ~169 ppm (Acetyl amide).
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C-Br (Ipso): The carbon attached to Bromine resonates upfield (~122–124 ppm) compared to

C-H carbons, due to the "Heavy Atom Effect" of bromine.

Symmetry Check:

2-Br Isomer: Shows 6 distinct aromatic carbon signals (C1–C6).

4-Br Isomer: Shows only 4 distinct aromatic carbon signals (due to symmetry equivalent

C2/C6 and C3/C5).

Advanced Characterization: Establishing Chiral
Purity
Since NMR in achiral solvents (DMSO) cannot distinguish D- and L-enantiomers, the "D"

configuration must be validated if the reagent is used for stereospecific synthesis.

Protocol: Chiral Solvating Agent (CSA)
Baseline: Acquire

H NMR of the sample in

(if soluble) or DMSO-d6.

Addition: Add 2–3 equivalents of (+)-Eu(hfc)_3 (Europium tris[3-

(heptafluoropropylhydroxymethylene)-(+)-camphorate]).

Observation:

Pure Enantiomer: The Acetyl-CH

singlet shifts but remains a single peak.

Racemic Mixture: The Acetyl-CH

singlet splits into two distinct peaks (diastereomeric anisochrony).

Workflow Diagram
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The following Graphviz diagram illustrates the decision-making process for validating the

identity of the compound.

Start: Unknown Sample

Dissolve in DMSO-d6

Run 1H NMR

Check 8.0-8.5 ppm:
Is there a Doublet?

Result: Free Amine
(H-D-Phe(2-Br)-OH)

No (Broad Singlet)

Check Aromatic Region:
Symmetric AA'BB' or Complex?

Yes (Doublet)

Result: 4-Br Isomer

Symmetric (2 Doublets)

Result: 2-Br Isomer
(Target Structure)

Complex Multiplet

Optional: Add (+)-Eu(hfc)3
Check Acetyl Singlet

Single Peak:
Enantiopure

Split Peak:
Racemic
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Caption: Decision tree for the structural validation of Ac-D-Phe(2-Br)-OH.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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